Cas no 4263-93-8 (2-hydroxy-4-phenylbutanoic acid)

• Product Name: 2-hydroxy-4-phenylbutanoic acid
• CAS No: 4263-93-8
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.20048
• CID: 330502
• PubChem ID: 193387

2-hydroxy-4-phenylbutanoic acid Properties

Names and Identifiers

• Benzenebutanoic acid, a-hydroxy-
• 2-hydroxy-4-phenylbutanoic acid
• 2-Hpba
• 2-hydroxy-3-phenylbutanoic acid
• 2-Hydroxy-4-phenylbutyric acid
• 4-phenyl-2-hydroxybutyric acid
• 4-Phenyl-2-hydroxybutanoic acid
• NSC 55316
• alpha-Hydroxy-gamma-phenylbutyric acid
• gamma-Phenyl-alpha-hydroxybutyric acid
• AKOS008084196
• 111611-91-7
• EN300-80228
• 2-Hydroxy-4-phenylbutanoicacid
• AS-82042
• 2-Hydroxy-4-phenylbutyrate
• (R)-2-hydroxy-4-phenylbutanoic acid
• SB85067
• Z1259340035
• SCHEMBL233441
• JNJCEALGCZSIGB-UHFFFAOYSA-N
• Benzenebutanoic acid, alpha-hydroxy-
• Benzenebutanoic acid, .alpha.-hydroxy-
• SB44393
• 267013-77-4
• 2-Hydroxy-4-phenylbutanoic acid #
• NSC55316
• a-hydroxy phenybutyric acid
• UNII-ZSP7I554Q9
• 4263-93-8
• .ALPHA.-HYDROXY-.GAMMA.-PHENYLBUTYRIC ACID
• ZSP7I554Q9
• FT-0642798
• FT-0669949
• E84043
• 2-hydroxy-4-phenyl-butyric acid
• 2-HYDROXY-4-PHENYLBUTYRIC ACID, (+/-)-
• NSC-55316
• FT-0638874
• (R)-2-Hydroxy-4-phenylbutanoicAcid
• MFCD03001752
• 2-Hydroxy-4-phenylbutanoate
• SY058046
• DS-010102
• DB-041243
• SY102982
• DB-018119
• DB-228110
• MFCD06656492

• InChIKey： JNJCEALGCZSIGB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)
• SMILES： OC(C(CCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.079
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 1.06470
• PSA: 57.53000
• Refractive Index: 1.564
• Boiling Point: 356.9ºC at 760mmHg
• Melting Point: 105-106 ºC (benzene )
• Flash Point: 183.9ºC
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),